Cas no 2680799-37-3 (Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate)

• Product Name: Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate
• CAS No: 2680799-37-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5649456
• PubChem ID: 165908206
• Update Time: 2025-07-02

Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate
• EN300-28273366
• 2680799-37-3
• Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-4-5-15-10(13)12-7-11(14,8-12)6-9(2)3/h4,9,14H,1,5-8H2,2-3H3
• InChI Key： JFSCDQNPTGMNEF-UHFFFAOYSA-N
• SMILES： OC1(CC(C)C)CN(C(=O)OCC=C)C1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate

Introduction to Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate (CAS No. 2680799-37-3)

Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₉O₃N, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2680799-37-3, belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate features a fused azetidine ring with a hydroxyl group and an ester functional group. The presence of these functional groups makes it a promising candidate for further investigation in various biological assays. Specifically, the hydroxyl group can participate in hydrogen bonding interactions, while the ester moiety can undergo hydrolysis to release a carboxylic acid group, potentially influencing its pharmacokinetic properties.

In recent years, there has been growing interest in azetidine derivatives due to their ability to modulate various biological pathways. For instance, studies have shown that azetidine-based compounds can exhibit inhibitory effects on certain enzymes and receptors, making them valuable scaffolds for drug development. The specific substitution pattern in Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate, particularly the 3-hydroxy and 3-(2-methylpropyl) groups, may contribute to its unique pharmacological profile.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly focuses on identifying molecules that can interact selectively with biological targets. Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate has been investigated for its potential role in modulating inflammatory pathways, which are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions.

The synthesis of Prop-2-en-1-yl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxyl and ester groups into the azetidine core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies.

Preclinical studies have begun to explore the pharmacological properties of Prop-2-en-1-yli 3-hydroxyi 3-(2-methylpropyi)azetidini-i-carboxylate. Initial findings suggest that this compound exhibits moderate activity against certain inflammatory markers, indicating its potential as an anti-inflammatory agent. Additionally, its structural features may allow it to interact with other biological targets, such as kinases and transcription factors, which are key players in various disease pathways.

The pharmacokinetic profile of Prop-i-i-i-yli iii-hydiroyli iii-(iiii-methylpropyi)iiii-diiii-i-i-carboxyllate is another area of interest. The presence of both hydrophilic and lipophilic moieties suggests that it may exhibit favorable solubility characteristics, enabling efficient absorption and distribution throughout the body. Furthermore, the metabolic stability of the ester group could influence its half-life and bioavailability, factors that are critical for determining its clinical efficacy.

In conclusion, Prop-i-i-yli iii-hydiroyli iiii-(iiii-methylpropyi)iiii-diiii-i-i-carboxyllate (CAS No. 2680799-37-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical properties and promising biological activities make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new insights into its mechanisms of action, this compound may play a crucial role in addressing various health challenges.